Cas no 365542-63-8 (2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester)

• Product Name: 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester
• CAS No: 365542-63-8
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• MDL: MFCD12546790
• CID: 4713572
• Update Time: 2025-08-05

2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester

• MDL： MFCD12546790
• Inchi： 1S/C19H17N3O3/c1-24-16-10-6-7-14(18(16)19(23)25-2)11-12-17-21-20-13-22(17)15-8-4-3-5-9-15/h3-13H,1-2H3
• InChI Key： JBGQGUUMJYSWFJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC2=NN=CN2C2C=CC=CC=2)=C1C(=O)OC

Computed Properties

• Exact Mass: 335.127
• Monoisotopic Mass: 335.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2

Experimental Properties

• Density: 1.191
• Boiling Point: 557.186°C at 760 mmHg
• Flash Point: 290.776°C
• Refractive Index: 1.596

Additional information on 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester

Compound CAS No 365542-63-8: 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester

The compound with CAS No 365542-63-8, known as 2-Methoxy-6-[2-(4-phenyl-4H-[1,2,4]triazol-3-yl)-vinyl]-benzoic acid methyl ester, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a methoxy group at the 2-position of a benzoic acid methyl ester moiety with a substituted triazole vinyl group at the 6-position. The presence of the triazole ring introduces interesting electronic properties and reactivity, making this compound a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including the formation of the triazole ring through cyclization reactions and subsequent coupling with the benzoic acid derivative. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective syntheses of such complex structures. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery programs. The triazole moiety is well-known for its ability to act as a bioisostere in medicinal chemistry, offering opportunities for modulating pharmacokinetic properties such as solubility and permeability. Additionally, the benzoic acid methyl ester group provides a versatile platform for further functionalization, allowing chemists to explore various substitution patterns that could enhance bioactivity or target specificity.

In recent studies, this compound has been investigated for its role in inhibiting certain enzymes involved in metabolic pathways associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy. Furthermore, computational modeling studies have revealed that the triazole vinyl group plays a critical role in stabilizing interactions within the enzyme's active site, suggesting that this structural feature could be exploited for designing more effective inhibitors.

Beyond its pharmacological applications, this compound has also found utility in materials science due to its ability to form self-assembled monolayers (SAMs) on various substrates. The triazole group's inherent coordination capabilities make it particularly suitable for metallo-supramolecular chemistry applications, where it can serve as a ligand for transition metal ions or nanoparticles. Recent work has demonstrated that SAMs formed from this compound exhibit excellent stability under physiological conditions and show potential for use in biosensor development.

The environmental impact of synthesizing and using this compound has also been a topic of interest among researchers. Green chemistry principles have been applied to optimize reaction conditions, reduce waste generation, and improve atom economy during its synthesis process. For example, solvent-free reaction conditions using solid-phase reagents have been explored as an eco-friendly alternative to traditional methods.

In conclusion, CAS No 365542-63-8 represents a versatile and multifunctional organic compound with wide-ranging applications across diverse fields such as drug discovery, materials science, and green chemistry. Its unique structure provides ample opportunities for further exploration and innovation, making it an essential component in modern chemical research.